molecular formula C13H15N5S B8277310 3-(4-Methyl-1-piperazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole

3-(4-Methyl-1-piperazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole

Cat. No. B8277310
M. Wt: 273.36 g/mol
InChI Key: ZFLBPHGSWGRDOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Methyl-1-piperazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole is a useful research compound. Its molecular formula is C13H15N5S and its molecular weight is 273.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Methyl-1-piperazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Methyl-1-piperazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H15N5S

Molecular Weight

273.36 g/mol

IUPAC Name

1-(4-methylpiperazin-1-yl)-[1,2,4]thiadiazolo[4,5-a]benzimidazole

InChI

InChI=1S/C13H15N5S/c1-16-6-8-17(9-7-16)12-15-19-13-14-10-4-2-3-5-11(10)18(12)13/h2-5H,6-9H2,1H3

InChI Key

ZFLBPHGSWGRDOL-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=NSC3=NC4=CC=CC=C4N23

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a clear solution of 3-(4-methyl-1-piperazinyl)-1,2,4-thiadiazolo[4,5-a]benzimidazole (6.07 g, 22.21 mmol) in 100 ml of dichloromethane, hydrogen chloride gas was bubbled through for 40 min. The solution became turbid with time. The suspension was filtered and dried under vacuum to give the title compound as a fine white powder 7.60 g (99%). mp 252° C. (dec); 1H NMR (DMSO-d6 & D2O) δ7.85 (d, 2H), 7.60 (t, 1H), 7.51 (t, 1H), 3.86 (m, 2H), 3.56 (m, 6H), 2.91 (s, 3H) ppm; 13C NMR (DMSO-d6 & D2O) δ164.39, 148.80, 144.27, 126.92, 126.12, 123.41, 117.08, 113.20, 51.19, 45.87, 42.32 ppm; IR (KBr) ν3420, 1606, 1571, 1475, 1461, 1225, 981, 761 cm-1.
Quantity
6.07 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
99%

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